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Compound of Interest

Compound Name: Fitc-VAD-FMK

Cat. No.: B1574941 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents are paramount to ensuring a safe and compliant

laboratory environment. This guide provides essential safety and logistical information for the

proper disposal of FITC-VAD-FMK, a widely used pan-caspase inhibitor for studying apoptosis.

By adhering to these procedures, laboratories can minimize risks and maintain the highest

standards of safety.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle FITC-VAD-FMK with care. The compound is often

supplied as a solution in Dimethyl Sulfoxide (DMSO), a combustible liquid that can readily

penetrate the skin.[1] Product information from suppliers indicates that FITC-VAD-FMK may be

irritating to the eyes, respiratory system, and skin.[2]

Key Handling Procedures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves (butyl gloves are recommended for DMSO), and a lab coat.[3]

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, immediately

flush the affected area with plenty of water for at least 15 minutes and seek medical advice if

irritation persists.
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Avoid Inhalation: Do not breathe fumes.[2] Work in a well-ventilated area or use a chemical

fume hood.

Storage: Store FITC-VAD-FMK at -20°C, protected from light and moisture.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

FITC-VAD-FMK.

Property Value/Information Source

Molecular Formula C35H35FN4O10S MyBioSource

Molecular Weight 722.74 g/mol MyBioSource

Form
Typically a 0.6 mM or 5mM

solution in DMSO

MyBioSource, Promega

Corporation

Purity ≥98% by HPLC MyBioSource

Storage Temperature -20°C MyBioSource, R&D Systems

Known Hazards
Irritating to eyes, respiratory

system, and skin.
Sigma-Aldrich

Solvent Hazards

DMSO is a combustible liquid

and readily penetrates the

skin.

University of Waterloo, Fisher

Scientific

Proper Disposal Procedures
The disposal of FITC-VAD-FMK, particularly when dissolved in DMSO, requires adherence to

institutional and local regulations for chemical waste. Under no circumstances should this

chemical be disposed of down the drain.[1][5]

Step-by-Step Disposal Plan:

Waste Classification: Treat all solutions containing FITC-VAD-FMK and the neat compound

as chemical waste. Due to the DMSO solvent, it should be classified as organic solvent
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waste.[3][6]

Waste Collection:

Collect all liquid waste containing FITC-VAD-FMK in a designated, leak-proof, and

chemically compatible waste container.

The container should be clearly labeled as "Hazardous Chemical Waste," "Organic

Solvent Waste," or "DMSO Waste," in accordance with your institution's guidelines.[6]

Container Management:

Keep the waste container securely closed when not in use.

Store the container in a designated, well-ventilated, and safe location, such as a

flammable cabinet, away from heat and ignition sources.[3][5]

Disposal Arrangement:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the chemical waste.[5][6]

Follow all institutional procedures for waste manifest and pickup requests. Disposal is

typically handled through professional services via chemical incineration.[6]

Empty Container Disposal:

Triple rinse empty FITC-VAD-FMK containers with a suitable solvent (e.g., ethanol or

methanol).

Collect the rinsate as chemical waste in your designated organic solvent waste container.

[6]

After triple rinsing, deface the label on the empty container and dispose of it as regular

laboratory glass or plastic waste, as per your institutional policy.

Visualizing Key Processes
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To further clarify the context in which FITC-VAD-FMK is used and handled, the following

diagrams illustrate its mechanism of action and a typical experimental workflow.
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Caption: Caspase activation pathways and the inhibitory action of FITC-VAD-FMK.
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Caption: Experimental workflow for detecting apoptosis with FITC-VAD-FMK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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